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Compound of Interest

Compound Name: MART-1 (27-35) (human)

Cat. No.: B1146212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for

the handling of MART-1 (27-35) (human) peptide. The following procedures are designed to

ensure the safety of laboratory personnel and the integrity of the product.

Product Information and Physical Properties
The MART-1 (27-35) peptide is a nonapeptide corresponding to amino acids 27-35 of the

human Melanoma Antigen Recognized by T-cells 1. It is a white, lyophilized powder.[1]

Property Value Source

Amino Acid Sequence
Ala-Ala-Gly-Ile-Gly-Ile-Leu-Thr-

Val
[1]

Molecular Formula C₃₇H₆₇N₉O₁₁ [1]

Molecular Weight ~814 g/mol [2]

Appearance Lyophilized white powder [1]

Solubility
Soluble in double-distilled

water and DMSO
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MART-1 (27-35) is not classified as a hazardous substance or mixture. However, as with all

laboratory chemicals, appropriate safety precautions should be taken.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Personal Protective Equipment (PPE): A comprehensive list of required personal protective

equipment is provided below.

PPE Category Item Rationale

Hand Protection Nitrile or latex gloves
Prevents skin contact and

contamination of the peptide.

Eye Protection Safety glasses or goggles

Protects against accidental

splashes during reconstitution

and handling.

Body Protection Laboratory coat
Shields clothing and skin from

potential spills.

Respiratory Protection
Use in a well-ventilated area or

fume hood

Recommended when handling

the lyophilized powder to

prevent inhalation.

Operational Plan: From Receipt to Storage
Proper handling and storage are critical to maintain the stability and integrity of the MART-1

(27-35) peptide.
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Upon receipt, inspect the vial for any damage. The lyophilized peptide should be stored at

-20°C or -80°C for long-term stability.

Reconstitution Protocol
To prepare the peptide for use, follow this step-by-step reconstitution protocol:

Equilibrate to Room Temperature: Before opening, allow the vial of lyophilized peptide to

warm to room temperature for 15-30 minutes. This prevents condensation from forming

inside the vial.

Centrifuge: Briefly centrifuge the vial to ensure the entire lyophilized powder is at the bottom.

Prepare Solvent: Use sterile, double-distilled water or a buffer such as sterile phosphate-

buffered saline (PBS). For hydrophobic peptides, DMSO can be used as an initial solvent,

followed by dilution with an aqueous buffer.

Add Solvent: Using a sterile pipette, slowly add the desired volume of solvent to the vial. Aim

the pipette tip towards the side of the vial to avoid directly spraying the powder.

Dissolve: Gently swirl or vortex the vial until the peptide is completely dissolved. Avoid

vigorous shaking, which can cause the peptide to denature. If necessary, sonication can be

used to aid dissolution.

Final Concentration: Reconstitute to a stock concentration of, for example, 1 mg/mL. Specific

experimental requirements may necessitate different concentrations.

Storage of Reconstituted Peptide
Short-term storage: Store the reconstituted peptide solution at 2-8°C for up to a few days.

Long-term storage: For extended storage, it is recommended to create single-use aliquots

and store them at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
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Disposal Plan
Proper disposal of peptide waste is crucial to maintain a safe laboratory environment. Although

MART-1 (27-35) is not classified as hazardous, it should be disposed of as chemical waste.

Waste Type Disposal Procedure

Unused Peptide Solution

Collect in a designated and clearly labeled

chemical waste container. Do not pour down the

drain.

Contaminated Labware (e.g., pipette tips, vials)
Dispose of in a designated solid chemical waste

container.

Contaminated PPE (e.g., gloves)
Place in the appropriate laboratory waste

stream for contaminated items.

Follow your institution's and local regulations for chemical waste disposal.
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Disposal Plan for MART-1 (27-35) Peptide Waste

Experimental Protocols
The MART-1 (27-35) peptide is commonly used in immunological research, particularly in T-cell

stimulation assays.

T-Cell Stimulation Assay (Example)
Prepare Target Cells: Use antigen-presenting cells (APCs), such as T2 cells, that are

capable of presenting the peptide.

Peptide Pulsing: Incubate the APCs with the reconstituted MART-1 (27-35) peptide at a

concentration typically ranging from 1-10 µg/mL for 1-2 hours at 37°C.

Co-culture: After pulsing, wash the APCs to remove excess peptide and co-culture them with

peripheral blood mononuclear cells (PBMCs) or isolated T-cells.

Analysis: After a suitable incubation period (e.g., 5-7 days for primary stimulation or a few

hours for effector function assays), assess T-cell activation through methods such as

ELISpot (to detect cytokine secretion, e.g., IFN-γ), intracellular cytokine staining followed by

flow cytometry, or cytotoxicity assays.

Disclaimer: This guide is intended for informational purposes only and should not replace your

institution's established safety protocols. Always consult the Safety Data Sheet (SDS) for the

specific product you are using and adhere to your local and institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for MART-1 (27-
35) (human) Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146212#personal-protective-equipment-for-
handling-mart-1-27-35-human]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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